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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the sensory science applications

of Methylcyclopentadecenone, a macrocyclic musk used as a fragrance ingredient. Due to

the limited availability of public-domain quantitative sensory data for this specific compound,

this document outlines detailed protocols for its sensory evaluation based on established

methodologies in sensory science.

Introduction to Methylcyclopentadecenone in
Sensory Science
Methylcyclopentadecenone is a synthetic macrocyclic ketone valued in the fragrance industry

for its persistent and complex aroma profile. Its primary application lies in perfumery and

scented consumer products. In sensory science, the study of such compounds is crucial for

understanding odor perception, developing new fragrances, and exploring potential cross-

modal interactions with other senses, such as taste.

Odor Profile: The characteristic odor of Methylcyclopentadecenone is described as having

the following notes:

Musky: A warm, sweet, and slightly animalic scent.

Animalic: Adds a natural, skin-like depth.
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Soapy: A clean, fresh nuance.

It is utilized at low concentrations (0.05% to 0.5%) as a fragrance enhancer and at higher

concentrations for its distinct musky character.[1]

Quantitative Sensory Data
Specific quantitative sensory data for Methylcyclopentadecenone, such as its odor detection

threshold and perceived intensity at various concentrations, are not readily available in public-

access scientific literature. The following tables are presented as templates to guide

researchers in structuring their data collection and presentation.

Table 1: Odor Detection Threshold of Methylcyclopentadecenone

Parameter Value Method Notes

Odor Detection

Threshold
Data Not Available ASTM E679-04

The threshold would

be determined as the

concentration at which

50% of the panel can

detect the odor.

Solvent/Matrix
e.g., Propylene

Glycol, Air
-

The matrix used to

present the odorant

can influence the

threshold.

Table 2: Descriptive Sensory Analysis of Methylcyclopentadecenone Odor Profile

This table illustrates how data from a trained sensory panel would be presented. The intensity

scores are hypothetical.
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Sensory Attribute
Mean Intensity
Score (0-15 scale)

Standard Deviation Description

Musky 12.5 1.8
Warm, sweet, slightly

animalic

Animalic 4.2 0.9
Natural, skin-like

depth

Soapy 3.8 0.7 Clean, fresh nuance

Powdery 2.1 0.5
Soft, cosmetic-like

finish

Experimental Protocols
The following are detailed protocols for the sensory evaluation of Methylcyclopentadecenone.

These are based on standard practices in sensory science.

Protocol 1: Determination of Odor Detection Threshold
Objective: To determine the lowest concentration of Methylcyclopentadecenone that can be

detected by a sensory panel.

Methodology: ASTM E679-04 - Standard Practice for Determination of Odor and Taste

Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits.

Materials:

Methylcyclopentadecenone (high purity)

Odor-free solvent (e.g., propylene glycol, diethyl phthalate, or mineral oil)

Glass sniffing jars with Teflon-lined caps

Odor-free cotton strips or filter paper

Graduated cylinders and pipettes
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Sensory panel booths with controlled ventilation and lighting

Procedure:

Panelist Selection: Recruit 15-20 panelists screened for normal olfactory acuity.

Sample Preparation:

Prepare a stock solution of Methylcyclopentadecenone in the chosen solvent.

Create a series of dilutions in ascending order of concentration (e.g., starting from 0.001

ppb in air). Each step should represent a significant, perceptible increase in concentration.

Presentation:

For each concentration level, present three samples to the panelist: two blanks (solvent

only) and one containing the odorant. The order of presentation should be randomized.

Samples are presented on odor-free strips inside coded sniffing jars.

Evaluation:

Panelists are instructed to sniff each jar and identify the one that smells different.

The test proceeds from the lowest to the highest concentration.

Data Analysis:

The individual threshold is the concentration at which a panelist correctly identifies the

odorous sample for the first time and continues to do so for subsequent higher

concentrations.

The group threshold is calculated as the geometric mean of the individual thresholds.

Protocol 2: Quantitative Descriptive Analysis (QDA) of
Odor Profile
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Objective: To identify and quantify the specific sensory attributes of

Methylcyclopentadecenone's aroma.

Methodology: Based on the principles of Quantitative Descriptive Analysis.

Materials:

Methylcyclopentadecenone at a defined concentration (e.g., 1% in solvent)

Reference standards for potential aroma notes (e.g., other musks, animalic compounds,

soap standards)

Sensory evaluation software for data collection

Trained sensory panel (8-12 members)

Procedure:

Panel Training (Lexicon Development):

In several sessions, expose the trained panel to the Methylcyclopentadecenone sample

and various reference standards.

The panel collaboratively develops a list of descriptive terms (the lexicon) for the aroma

attributes.

Panelists are trained to use a 15-point intensity scale for each attribute, anchored with

reference standards.

Sample Evaluation:

In individual sensory booths, panelists are presented with a coded sample of

Methylcyclopentadecenone.

Panelists rate the intensity of each attribute from the developed lexicon on the 15-point

scale.

Evaluations are typically replicated three times for each panelist.
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Data Analysis:

Analyze the data using Analysis of Variance (ANOVA) to assess the significance of each

attribute and the performance of the panel.

Results are often visualized using a spider or radar plot.

Protocol 3: Investigation of Cross-Modal Interactions
with Taste
Objective: To determine if the aroma of Methylcyclopentadecenone influences the perception

of basic tastes (sweet, sour, salty, bitter, umami).

Methodology: A full factorial experimental design.

Materials:

Methylcyclopentadecenone solution for orthonasal and retronasal aroma presentation.

Solutions of basic tastes (e.g., sucrose for sweet, citric acid for sour, sodium chloride for

salty, caffeine for bitter, monosodium glutamate for umami) at varying concentrations.

A gustometer-olfactometer for precise, timed delivery of taste and aroma stimuli (optional,

but recommended).

Nose clips for separating taste-only and taste-aroma conditions.

Procedure:

Experimental Design:

Panelists will evaluate taste solutions under three conditions:

1. Taste only (while wearing a nose clip).

2. Taste with a congruent aroma (if a hypothetical congruent aroma is being tested).

3. Taste with the aroma of Methylcyclopentadecenone.
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The presentation order of conditions and taste solutions should be randomized.

Evaluation:

Panelists will rate the perceived intensity of the specific taste (e.g., "sweetness") on a

labeled magnitude scale or a general Labeled Magnitude Scale (gLMS).

Data Analysis:

Use ANOVA to determine if there is a significant interaction effect between the presence of

the aroma and the perceived intensity of the taste.

Post-hoc tests (e.g., Tukey's HSD) can be used to identify which specific taste perceptions

were altered by the aroma.

Signaling Pathways and Experimental Workflows
Putative Olfactory Signaling Pathway for
Methylcyclopentadecenone
Methylcyclopentadecenone, as a macrocyclic musk, is likely detected by specific olfactory

receptors (ORs) in the olfactory epithelium. Research on related macrocyclic musks, such as

muscone, has identified the human olfactory receptor OR5AN1 as a key receptor.[2][3][4] The

binding of Methylcyclopentadecenone to its cognate OR(s) would initiate a G-protein coupled

signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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